Cas no 1780897-29-1 (3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile)

3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile is a fluorinated nitrile compound characterized by its unique structural features, including a pentafluoroalkyl group and a dimethyl-substituted carbon backbone. This configuration imparts high thermal and chemical stability, making it suitable for applications in specialty chemical synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of fluorine atoms enhances its lipophilicity and reactivity, facilitating selective transformations in organic synthesis. Its low boiling point and volatility allow for efficient purification and handling. The compound’s stability under harsh conditions makes it valuable for research and industrial processes requiring robust fluorinated building blocks.
3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile structure
1780897-29-1 structure
Product Name:3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile
CAS No:1780897-29-1
MF:C6H6F5N
MW:187.110558986664
CID:5772048
PubChem ID:105442422
Update Time:2025-11-02

3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1780897-29-1
    • EN300-1951132
    • 3,3,4,4,4-pentafluoro-2,2-dimethylbutanenitrile
    • 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile
    • Inchi: 1S/C6H6F5N/c1-4(2,3-12)5(7,8)6(9,10)11/h1-2H3
    • InChI Key: DXSXSBXLCHRSEE-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C#N)(C)C)F

Computed Properties

  • Exact Mass: 187.04204001g/mol
  • Monoisotopic Mass: 187.04204001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile Pricemore >>

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Additional information on 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile

Comprehensive Overview of 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile (CAS No. 1780897-29-1)

3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile (CAS No. 1780897-29-1) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its pentafluoro and dimethyl groups, is a versatile intermediate in organic synthesis. Its molecular structure, which includes a nitrile functional group, makes it particularly valuable for researchers and manufacturers exploring advanced materials and specialty chemicals.

The growing interest in fluorinated compounds like 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile can be attributed to their exceptional stability, resistance to degradation, and ability to modify the properties of other materials. These characteristics are highly sought after in fields such as pharmaceuticals, agrochemicals, and electronics. For instance, fluorinated nitriles are often used as building blocks in the synthesis of active pharmaceutical ingredients (APIs) or as precursors for high-performance polymers.

One of the most frequently asked questions about 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile revolves around its synthetic routes and industrial applications. Researchers are particularly interested in optimizing its production to enhance yield and purity while minimizing environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing fluorinated compounds, aligning with global trends toward eco-friendly manufacturing processes.

Another hot topic in the scientific community is the role of fluorinated nitriles in material science. For example, these compounds are being investigated for their potential use in liquid crystals, coatings, and adhesives. The pentafluoro moiety in 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile contributes to its low surface energy, making it an attractive candidate for water- and oil-repellent coatings. This property is especially relevant in the development of next-generation textiles and electronic displays.

In the pharmaceutical sector, 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile is being explored as a key intermediate for drug discovery. Its ability to introduce fluorine atoms into molecular frameworks is crucial for improving the bioavailability and metabolic stability of potential therapeutics. This aligns with the increasing demand for fluorine-containing drugs, which account for a significant portion of newly approved medications.

From a regulatory perspective, the use of fluorinated compounds like 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile is subject to stringent guidelines to ensure safety and environmental compliance. Manufacturers and researchers must adhere to protocols for handling, storage, and disposal to mitigate any potential risks. This underscores the importance of ongoing research into safer alternatives and more efficient synthesis methods.

In conclusion, 3,3,4,4,4-Pentafluoro-2,2-dimethylbutanenitrile (CAS No. 1780897-29-1) represents a promising compound with diverse applications across multiple industries. Its unique fluorinated and nitrile properties make it a valuable asset in modern chemistry, driving innovation in materials science, pharmaceuticals, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving products is expected to grow exponentially.

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